Cas no 5359-35-3 (1-Octanol,5-(dimethylamino)-, 1-(4-aminobenzoate), hydrochloride (1:1))
5359-35-3 structure
Product Name:1-Octanol,5-(dimethylamino)-, 1-(4-aminobenzoate), hydrochloride (1:1)
CAS No:5359-35-3
MF:C17H26N2O3
MW:306.399944782257
CID:386768
PubChem ID:2057985
Update Time:2025-04-19
1-Octanol,5-(dimethylamino)-, 1-(4-aminobenzoate), hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1-Octanol,5-(dimethylamino)-, 1-(4-aminobenzoate), hydrochloride (1:1)
- 1-[6-(4-nitrophenoxy)hexyl]piperidine
- 5359-35-3
- DTXSID60366098
-
- Inchi: 1S/C17H26N2O3/c20-19(21)16-8-10-17(11-9-16)22-15-7-2-1-4-12-18-13-5-3-6-14-18/h8-11H,1-7,12-15H2
- InChI Key: RJKXCTZHOYBQAS-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])CCCCCCN1CCCCC1
Computed Properties
- Exact Mass: 306.19448
- Monoisotopic Mass: 306.194
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 58.3Ų
Experimental Properties
- Density: 1.089
- Boiling Point: 442.8°Cat760mmHg
- Flash Point: 221.6°C
- Refractive Index: 1.532
- PSA: 55.61
1-Octanol,5-(dimethylamino)-, 1-(4-aminobenzoate), hydrochloride (1:1) Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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